N-(3-ethylphenyl)-2-(1-ethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H17FN4O2S2/c1-13-20(31-21(24-13)14-5-3-2-4-6-14)17-11-18(28)27-22(26-17)30-12-19(29)25-16-9-7-15(23)8-10-16/h2-11H,12H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key: IPWPSEHTMDDFAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=CC(=O)NC(=N3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H17FN4O2S2
• Molecular Weight: 452.5 g/mol

Description

N-(3-ethylphenyl)-2-(1-ethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide, also known as EPTC, is a pre-emergent herbicide that is commonly used in the agriculture industry. It is a member of the thiocarbamate family of herbicides and is used to control grassy and broadleaf weeds in a variety of crops, including corn, soybeans, and wheat. EPTC is a selective herbicide, which means that it targets specific weeds while leaving the crop unharmed.

Scientific Research Applications

Synthesis and Bioevaluation

The synthesis and bioevaluation of related compounds, such as 5-chloro-4-(1,3-oxazol-5-yl)-1Н-pyrrole-3-carboxamides, have been explored for antimicrobial properties. These studies involve the design and synthesis of derivatives by modifying atoms and functional groups to enhance antimicrobial activity against specific pathogens, including Staphylococcus and Candida species, highlighting the compound's potential as a building block for developing new antimicrobial agents (Biointerface Research in Applied Chemistry, 2020).

Antimicrobial Activity

Research on substituted-thiazole-2-semicarbazides and their derivatives indicates their application in creating compounds with significant antimicrobial properties. The synthesized compounds undergo various reactions to yield products with promising antimicrobial activity, further emphasizing the role of thiazole derivatives in addressing microbial resistance (Organic Chemistry: An Indian Journal, 2008).

Pharmacological Interest

Studies on new substituted 1H-1-pyrrolylcarboxamides reveal their pharmacological relevance. The synthesis process involves N-acylating agents and aims to explore the pharmacological potential of pyrrole compounds, demonstrating the compound's utility in the development of pharmacologically active agents (Bulgarian Chemical Communications, 2003).

Characterization and Potential Applications

The synthesis and characterization of compounds like ethyl 3,5-dimethyl-4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]-1H-pyrrole-2-carboxylate demonstrate the methodologies for creating and analyzing derivatives of thiazole and pyrrole, which can serve as a basis for further research into their potential applications in various scientific and therapeutic fields (Molbank, 2010).